2-(3-fluorophenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide

• IUPAC Name: 2-(3-fluorophenyl)-N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)acetamide
• InChI: InChI=1S/C16H16FN3O2/c17-12-3-1-2-10(6-12)7-15(21)18-13-4-5-14-11(8-13)9-16(22)20-19-14/h1-3,6,9,13H,4-5,7-8H2,(H,18,21)(H,20,22)
• InChI Key: XTOGCMYQJOLLSW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NNC(=O)C=C2CC1NC(=O)CC3=CC(=CC=C3)F
• Molecular Formula: C16H16FN3O2
• Molecular Weight: 301.31 g/mol

Description

2-(3-fluorophenyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide, also known as FHPI, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Antimicrobial and Antifungal Applications

Research on novel acetamide derivatives, like the structurally similar compounds synthesized and characterized for antibacterial and antifungal activities, indicates a broad interest in this class of compounds for combating microbial infections. Studies have shown that certain acetamide derivatives exhibit promising antibacterial and antifungal properties against a variety of pathogenic microorganisms, suggesting potential applications in developing new antimicrobial agents (Debnath & Ganguly, 2015).

Drug Development for Various Diseases

The exploration of acetamide derivatives extends into their use in drug development for treating a range of diseases. For instance, oxazolidinone derivatives, related to the acetamide class, have been studied for their novel antibacterial activities against clinically important pathogens, highlighting the potential of such compounds in addressing resistance issues in infectious diseases (Zurenko et al., 1996).

Therapeutic Mechanisms and Cellular Interactions

Further research into acetamide compounds has investigated their mechanisms of action and interactions at the cellular level, providing insights into how these compounds might be optimized for therapeutic applications. For example, studies on the cellular mechanisms of acetaminophen, an acetamide derivative, offer valuable information on how similar compounds might interact with biological pathways to exert their effects (Lucas et al., 2005).

Material Science and Chemical Sensor Development

Acetamide derivatives have also been explored for applications beyond pharmacology, such as in material science and the development of chemical sensors. Research into the structural aspects and properties of related compounds suggests potential uses in creating novel materials with specific chemical and physical properties (Karmakar, Sarma, & Baruah, 2007).